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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of ARL67156, a selective inhibitor of ecto-nucleotidases.

Introduction

ARL67156 (also known as FPL 67156) is an ATP analogue that acts as a competitive inhibitor
of ecto-ATPase activity.[1] It selectively inhibits certain ectonucleotidases, primarily Nucleoside
Triphosphate Diphosphohydrolase-1 (NTPDasel or CD39) and NTPDase3.[2][3] By preventing
the hydrolysis of extracellular ATP to ADP and subsequently to adenosine, ARL67156
effectively increases the local concentration of ATP, thereby potentiating purinergic signaling.[4]
[5] This makes it a valuable tool for studying the roles of extracellular nucleotides in various
physiological and pathological processes, including neurotransmission, inflammation, and
cancer immunology.[4][5][6]

Physicochemical & Quantitative Data

The properties of ARL67156 Trisodium Salt are summarized below. Note that the molecular
weight may vary slightly between batches due to hydration.[6][7] Always refer to the batch-
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specific Certificate of Analysis provided by the supplier.

Property

Value

Reference(s)

Molecular Formula

CisH21Br2NsNazO12P3

[8]

785.06 g/mol (Anhydrous

Molecular Weight ) [6]
Basis)

Appearance White to off-white solid powder  [7]

Purity (HPLC) >98% [6]

Solubility (Water)

Up to 20 mM or >20 mg/mL.
May require sonication for full

dissolution.

[8]

Solubility (DMSO)

Insoluble or only slightly
soluble (<1 mg/mL).

[8]

Storage (Solid)

-20°C, desiccated and
protected from light.

[7]

Storage (Stock Solution)

Aliquot and store at -20°C for
up to 1 month or -80°C for up

to 6 months.

Experimental Protocol: Preparation of a 10 mM
ARL67156 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in water, which is the

recommended solvent.

Materials

e ARL67156 Trisodium Salt (solid powder)

* Nuclease-free water (e.g., Milli-Q or equivalent)

« Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance
o Vortex mixer

o Pipettes and sterile filter tips

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves.

» Handle the solid powder in a chemical fume hood or a ventilated enclosure to avoid
inhalation.

o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Step-by-Step Procedure

o Equilibration: Before opening, allow the vial of ARL67156 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
hygroscopic powder.

o Calculation: Determine the required mass of ARL67156 and volume of water. To prepare a
10 mM stock solution, use the following formula:

o Mass (mg) = Desired Volume (mL) x 10 mM x 785.06 ( g/mol ) / 1000
o Example Calculation for 1 mL of 10 mM Stock:
= Mass (mg) =1 mL x 10 mM x 0.78506 mg/uL = 7.85 mg

» Weighing: Carefully weigh the calculated amount of ARL67156 powder using an analytical
balance and transfer it to a sterile microcentrifuge tube.

e Solubilization: Add the corresponding volume of nuclease-free water to the tube. For the
example above, add 1.0 mL.
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» Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. If necessary, brief sonication in a water bath can aid dissolution.[8]
Visually inspect the solution to ensure there are no visible particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution
into smaller, single-use aliquots in sterile microcentrifuge tubes. Store the aliquots at -20°C
for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Visualizations
Experimental Workflow

The following diagram illustrates the key steps for preparing the ARL67156 stock solution.
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Workflow for ARL67156 Stock Solution Preparation
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Caption: Workflow for ARL67156 stock solution preparation.
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Signaling Pathway: Mechanism of Action

ARL67156 inhibits the enzymatic degradation of extracellular ATP, thereby modulating
purinergic signaling pathways.

Mechanism of ARL67156 Action
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Caption: ARL67156 inhibits NTPDase, increasing ATP levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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